Cas no 114318-22-8 (Pregna-3,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI))

• Product Name: Pregna-3,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI)
• CAS No: 114318-22-8
• MF: C₂₁H₂₈O₂
• MW: 312.445826530457
• CID: 193788
• Update Time: 2024-03-01

Pregna-3,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-3,7,16-trien-20-one,12-hydroxy-, (5a,12b)- (9CI)
• (+)-AgnatasteroneB
• Agnatasterone B

• Inchi： 1S/C21H28O2/c1-13(22)16-9-10-17-15-8-7-14-6-4-5-11-20(14,2)18(15)12-19(23)21(16,17)3/h4,6,8-9,14,17-19,23H,5,7,10-12H2,1-3H3/t14-,17+,18+,19-,20+,21-/m1/s1
• InChI Key： POOPYLCCJAVEPI-AMXFCOLJSA-N
• SMILES： C1=C[C@@]2([H])[C@](C)(CC1)[C@]1([H])C([C@@]3([H])[C@@]([C@H](O)C1)(C)C(C(=O)C)=CC3)=CC2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids